Cas no 67531-70-8 (1-Chloro-2,4-dimethyl-3-nitrobenzene)
67531-70-8 structure
Product Name:1-Chloro-2,4-dimethyl-3-nitrobenzene
CAS No:67531-70-8
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD28363406
CID:2093292
PubChem ID:20508440
Update Time:2025-04-21
1-Chloro-2,4-dimethyl-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-2,4-dimethyl-3-nitrobenzene
- 1-chloro-2,4-dimethyl-3-nitro-benzene
- F85901
- 67531-70-8
- SCHEMBL2143287
- AKOS024162747
-
- MDL: MFCD28363406
- Inchi: 1S/C8H8ClNO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3
- InChI Key: ADRVFIZSNISDMU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C(=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 185.0243562g/mol
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.8Ų
1-Chloro-2,4-dimethyl-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007259-250mg |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010007259-500mg |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A010007259-1g |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0991575-5g |
1-chloro-2,4-dimethyl-3-nitro-benzene |
67531-70-8 | 95% | 5g |
$1100 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169290-100mg |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 100mg |
¥692.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169290-250mg |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 250mg |
¥1193.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169290-1g |
1-Chloro-2,4-dimethyl-3-nitrobenzene |
67531-70-8 | 97% | 1g |
¥2625.00 | 2024-05-04 | |
| eNovation Chemicals LLC | Y0991575-5g |
1-chloro-2,4-dimethyl-3-nitro-benzene |
67531-70-8 | 95% | 5g |
$1100 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0991575-5g |
1-chloro-2,4-dimethyl-3-nitro-benzene |
67531-70-8 | 95% | 5g |
$1100 | 2025-02-25 |
1-Chloro-2,4-dimethyl-3-nitrobenzene Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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